Cas no 1353993-20-0 ((S)-3-(2-Amino-ethylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester)

(S)-3-(2-Amino-ethylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester is a chiral piperidine derivative featuring a tert-butyloxycarbonyl (Boc) protecting group and a thioether-linked aminoethyl side chain. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules. The Boc group enhances stability during synthetic manipulations, while the aminoethylsulfanyl moiety provides a versatile handle for further functionalization. Its stereospecific (S)-configuration makes it suitable for enantioselective synthesis. The compound is commonly employed in medicinal chemistry for the development of protease inhibitors, receptor ligands, and other bioactive compounds requiring precise stereochemical control. Its synthetic utility lies in its compatibility with a range of reaction conditions and its role in constructing complex heterocyclic frameworks.

(S)-3-(2-Amino-ethylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester structure

1353993-20-0 structure

Product Name:(S)-3-(2-Amino-ethylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester

CAS No:1353993-20-0

MF:C₁₂H₂₄N₂O₂S

MW:260.396162033081

CID:2155549

Update Time:2025-05-27

(S)-3-(2-Amino-ethylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

- (S)-3-(2-amino-ethylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester
- (S)-tert-Butyl 3-((2-aminoethyl)thio)piperidine-1-carboxylate
- AM95105
- (S)-3-(2-aminoethylsulfanyl)piperidine-1-carboxylic acid tert-butyl ester
- (S)-3-(2-Amino-ethylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester
- Inchi： 1S/C12H24N2O2S/c1-12(2,3)16-11(15)14-7-4-5-10(9-14)17-8-6-13/h10H,4-9,13H2,1-3H3/t10-/m0/s1
- InChI Key： DHKRIQLMJLHSPH-JTQLQIEISA-N
- SMILES： S(CCN)[C@@H]1CN(C(=O)OC(C)(C)C)CCC1